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Compound of Interest

Compound Name: AH13205

Cat. No.: B10773793

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AH13205 is a selective agonist for the prostanoid EP2 receptor, a class of G-protein coupled
receptors. Due to its involvement in various physiological processes, AH13205 is a valuable
tool in pharmacological research and drug development. Accurate and consistent preparation
of stock solutions is the first critical step for reliable experimental results. These application

notes provide a detailed protocol for the preparation, storage, and handling of AH13205 stock
solutions.

Quantitative Data Summary

A summary of the key quantitative data for AH13205 is provided in the table below for quick
reference.
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Parameter Value Source(s)
Molecular Weight 388.55 g/mol [1]
Appearance Solid powder [1]

Purity >98% [11[2][3]

Recommended Solvents

DMSO, Chloroform,
Dichloromethane

[1](21[3]

Storage of Solid Compound

Short term (days to weeks): O -
4°C; Long term (months to
years): -20°C

[1]

Storage of Stock Solution

Short term (days to weeks): O -
4°C; Long term (months):
-20°C

[1]

Experimental Protocol: Preparation of a 10 mM

AH13205 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AH13205 in Dimethyl

Sulfoxide (DMSO).

Materials:

e AH13205 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered with aluminum foil)

o Calibrated analytical balance

o Pipettes and sterile pipette tips

o \ortex mixer
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Acclimatization: Before opening, allow the vial of AH13205 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of AH13205 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.886 mg of AH13205.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 388.55 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) = M x MW x V = 0.01 mol/L x 388.55 g/mol x 0.001 L = 0.003886 g = 3.886 mg

e Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing
the AH13205 powder. For the example above, add 1 mL of DMSO.

e Dissolution: Cap the tube tightly and vortex thoroughly until the AH13205 is completely
dissolved. If necessary, gently warm the solution in a water bath at 37°C for a few minutes to
aid dissolution.

o Storage:

o For short-term storage (days to weeks), store the stock solution at 0 - 4°C, protected from
light.[1]

o For long-term storage (months), aliquot the stock solution into smaller, single-use volumes
to avoid repeated freeze-thaw cycles and store at -20°C.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10773793?utm_src=pdf-body
https://www.benchchem.com/product/b10773793?utm_src=pdf-body
https://www.benchchem.com/product/b10773793?utm_src=pdf-body
https://www.benchchem.com/product/b10773793?utm_src=pdf-body
https://www.benchchem.com/product/b10773793?utm_src=pdf-body
https://www.medkoo.com/products/11922
https://www.medkoo.com/products/11922
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the AH13205 stock
solution.

Stock Solution Preparation Workflow

Acclimatize AH13205 Weigh AH13205 " Aliquot into Store at -20°C
&( to Room Temperature Powder Add DMSO ( Vortex to Dissolve ) ( Single-Use Vials (Long-Term)

Click to download full resolution via product page

Caption: Workflow for AH13205 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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